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Compound of Interest

2-(Benzylamino)-2-methylpropan-
1-ol

Cat. No.: B023570

Compound Name:

A Technical Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of 2-(Benzylamino)-2-methylpropan-1-ol, a
beta-2 adrenergic agonist, with other notable amino alcohols. The comparison encompasses
physicochemical properties, pharmacological actions, and relevant experimental protocols to
support further research and development. The selected comparators include established 32-
agonists such as Salbutamol, Terbutaline, and the non-selective 3-agonist Isoproterenol,
alongside structurally simpler amino alcohols like Ethanolamine and Propanolamine, to provide
a broad context for evaluation.

Comparative Physicochemical Properties

The fundamental physicochemical characteristics of a compound are critical determinants of its
biological activity, formulation, and delivery. The following table summarizes key properties of 2-
(Benzylamino)-2-methylpropan-1-ol and its comparators.
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2-
Salbutam .
(Benzyla ) 3-Amino-
. ol Terbutalin Isoproter  Ethanola
Property mino)-2- . 1-
(Albuterol e enol mine
methylpr propanol
)
opan-1-ol
Molecular C11H17NO[  Ci3H21NOs  Ci2HisNOs  CiiHi17NOs
C2H7NO[5] CsHoNO
Formula 1] [2] [3] [4]
Molecular
_ 179.26[1] 239.31[2] 225.28[3] 211.26[4]
Weight ( 61.08[10] 75.11[11]
[6] [7] (8] [9]
g/mol )
Melting 68-70[1] 157- 165-175
_ ~247[8] 10.3[15] 10-12
Point (°C) [12] 160[13] (dec.)[14]
- 300.8 382.0 192
Boiling )
Point (°C) (Predicted) (Rough N/A (Rough 170[15] 184-187
oint (°
[1][12] Est.)[13] Est.)[14]
14.55 9.3
Ka Predicted - 8.65[8 N/A 9.5[5 9.84[11
p ( ) 10.3(16] [8] [5] [11]
[1][12]
Sparingl
Soluble in P g.y
soluble in o
Chloroform Freely Miscible ]
N water, 1g/1.5mL ) ) Soluble in
Solubility , DMSO, ] soluble in with
soluble in water[8] water
Methanol[1 water[14] water[5]
ethanol[7]
1112]
[13]

Comparative Pharmacological Properties

The primary pharmacological action of 2-(Benzylamino)-2-methylpropan-1-ol is the

stimulation of beta-2 adrenergic receptors. This mechanism is shared with other clinically

significant bronchodilators.
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2-
(Benzylamino)-
Parameter 2- Salbutamol Terbutaline Isoproterenol
methylpropan-
1-ol
Short-acting, ) )
Beta-2 ] Selective Beta-2 Non-selective
) selective Beta-2 ) )
Drug Class Adrenergic ] Adrenergic Beta-Adrenergic
) Adrenergic ) )
Agonist ] Agonist[3][8] Agonist[9]
Agonist[2][13]
Stimulates [32-
receptors, ) Selectively binds
) Selectively i Acts on both 31
leading to ) to and activates
activates p2- and 2-
adenylyl cyclase [32-receptors,
_ T receptors, _ _ receptors,
Mechanism of activation, ) increasing cAMP )
_ _ causing causing
Action increased cAMP, ] levels and o
relaxation of ) bronchodilation
and smooth . relaxing _
airway smooth ) and cardiac
muscle bronchial smooth

relaxation.[17]
[18]

muscle.[2]

muscle.[8]

stimulation.[9]

Primary Clinical

Use

Potential as a
bronchodilator.
Also used as a
ligand in organic
synthesis.[1][12]

Treatment of
asthma and
Chronic
Obstructive
Pulmonary
Disease (COPD).
[21[13]

Bronchodilator
for asthma and

tocolytic agent.

3]

Treatment of
bradycardia,
heart block, and

bronchospasm.

El

Signaling Pathway and Experimental Workflows
Beta-2 Adrenergic Receptor Signaling Pathway

The activation of the B2-adrenergic receptor (B2AR) by an agonist like 2-(Benzylamino)-2-

methylpropan-1-ol initiates a well-defined intracellular signaling cascade. This process begins

with the receptor coupling to a stimulatory G-protein (Gs), which in turn activates adenylyl

cyclase.[19][20] This enzyme catalyzes the conversion of ATP to cyclic AMP (cCAMP).[21]
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Elevated cAMP levels activate Protein Kinase A (PKA), which phosphorylates various
downstream targets, ultimately leading to a decrease in intracellular calcium and relaxation of
smooth muscle tissue, such as that in the bronchi.[17][22]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://en.wikipedia.org/wiki/Beta-2_adrenergic_receptor
https://www.ahajournals.org/doi/10.1161/01.res.0000102042.83024.ca
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Cytoplasm

Activates Phosphorylates
ro— Converts Inactive PKA e SRS
J inds B2-Adrenergic Gs Protein Adenylyl Relaxation
(aBy)

(e.g., 2-(Benzylamino)- =
2-methylpropan-1-ol) Receplor Cyclase

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Tissue Preparation

Euthanize Animal
(e.g., Guinea Pig)

:

Dissect Trachea

:

Cut Tracheal Rings

Organ Bdth Experiment

Mount Ring in
Organ Bath with
Krebs Solution

Equilibrate and
Apply Basal Tension

Induce Contraction

(e.g., with Carbachol)

Add Test Compound
(Cumulative Doses)

:

Record Isometric
Tension Changes

Data Analysis
A4

Calculate % Relaxation
vs. Induced Contraction

:

Plot Dose-Response Curve

Determine EC50 Value

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b023570?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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